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Introduction

lopamidol is a second-generation, non-ionic, low-osmolar iodinated contrast medium widely
utilized in diagnostic imaging procedures, including contrast-enhanced computed tomography
(CECT).[1][2][3] Its primary function is to enhance the visibility of internal body structures, such
as blood vessels and organs, by increasing the attenuation of X-rays.[1][4][5] The non-ionic
nature of iopamidol contributes to a lower incidence of adverse reactions compared to older,
high-osmolar ionic contrast agents.[3] lopamidol is marketed under various brand names,
including Isovue®.[1]

Physicochemical Properties

lopamidol is a water-soluble derivative of tri-iodinated benzoic acid.[5] Its low osmolality is a
key characteristic that reduces the fluid shifts and discomfort often associated with hypertonic
contrast agents.[6] The physicochemical properties of different iopamidol formulations are
crucial for their application in CECT and are summarized in the table below.

Pharmacokinetics

Following intravenous administration, iopamidol is rapidly distributed throughout the
extracellular fluid.[5] It exhibits minimal binding to plasma proteins, which allows for swift
circulation and subsequent elimination.[5] The primary route of excretion is via the kidneys
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through glomerular filtration, with a significant portion of the administered dose being excreted
unchanged in the urine within 24 hours.[5][7] The elimination half-life of iopamidol is
approximately 2 hours in patients with normal renal function.[8]

Clinical Applications in CECT

lopamidol is indicated for a wide range of CECT applications in both adult and pediatric
populations.[4][9]

o CECT of the Head: It is used to enhance the visualization of intracranial lesions. lopamidol
does not cross the intact blood-brain barrier, so enhancement is primarily due to the contrast
agent within the blood pool. In cases of malignant brain tumors where the blood-brain barrier
is compromised, iopamidol can accumulate in the interstitial tissue of the tumor, aiding in its
delineation.[10]

o CECT of the Body: lopamidol is employed to improve the detection and evaluation of
lesions in various organs, including the liver, pancreas, kidneys, and in the abdominal and
pelvic cavities.[11] It is also used in CT angiography to visualize blood vessels throughout
the cardiovascular system.[1][4]

Safety and Adverse Reactions

Adverse reactions to iopamidol are generally mild to moderate, transient, and self-limiting.[10]
[11] Common side effects include a sensation of warmth, flushing, nausea, and vomiting.[2][11]

However, more severe reactions can occur, and it is crucial to be aware of the following:

e Hypersensitivity Reactions: These can range from mild skin reactions like hives to severe,
life-threatening anaphylactic shock.[2]

o Contrast-Induced Nephropathy (CIN): This is a form of acute kidney injury that can occur
after the administration of iodinated contrast media, particularly in patients with pre-existing
renal impairment.[2] Adequate hydration before and after the procedure is recommended to
minimize this risk.[2]

o Severe Cutaneous Adverse Reactions (SCARs): Although rare, serious skin reactions such
as Stevens-Johnson syndrome (SJS), toxic epidermal necrolysis (TEN), acute generalized

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://synapse.patsnap.com/article/what-is-the-mechanism-of-iopamidol
https://www.researchgate.net/publication/354110987_Chemistry_Physicochemical_Properties_and_Pharmacokinetics_of_Iodinated_Contrast_Agents
https://www.benchchem.com/product/b3060642?utm_src=pdf-body
https://www.researchgate.net/publication/7937080_Iopamidol_Exploring_the_potential_use_of_a_well-established_X-ray_contrast_agent_for_MRI
https://www.benchchem.com/product/b3060642?utm_src=pdf-body
https://www.drugs.com/mtm/iopamidol.html
https://www.accessdata.fda.gov/drugsatfda_docs/label/2012/018735s054lbl.pdf
https://www.benchchem.com/product/b3060642?utm_src=pdf-body
https://www.benchchem.com/product/b3060642?utm_src=pdf-body
https://prescriberpoint.com/therapies/iopamidol-69e9ab0
https://www.benchchem.com/product/b3060642?utm_src=pdf-body
https://www.rxlist.com/isovue-drug.htm
https://clinicaltrials.eu/drug/iopamidol/
https://www.drugs.com/mtm/iopamidol.html
https://www.benchchem.com/product/b3060642?utm_src=pdf-body
https://prescriberpoint.com/therapies/iopamidol-69e9ab0
https://www.rxlist.com/isovue-drug.htm
https://synapse.patsnap.com/article/what-are-the-side-effects-of-iopamidol
https://www.rxlist.com/isovue-drug.htm
https://synapse.patsnap.com/article/what-are-the-side-effects-of-iopamidol
https://synapse.patsnap.com/article/what-are-the-side-effects-of-iopamidol
https://synapse.patsnap.com/article/what-are-the-side-effects-of-iopamidol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3060642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

exanthematous pustulosis (AGEP), and drug reaction with eosinophilia and systemic
symptoms (DRESS) have been reported.[10][11]

o Thromboembolic Events: Serious, and sometimes fatal, thromboembolic events, including
myocardial infarction and stroke, have been reported during angiographic procedures.[12]

o Extravasation: Leakage of the contrast agent into the surrounding tissues at the injection site
can cause pain, swelling, and in rare cases, skin necrosis and compartment syndrome.[2]
[12]

Contraindications and Precautions

lopamidol should not be administered to patients with a known hypersensitivity to iopamidol
or any of its components. Caution is advised in patients with a history of allergies, asthma,
renal or hepatic impairment, cardiovascular disease, diabetes, sickle cell anemia, multiple
myeloma, pheochromocytoma, or thyroid disorders.[4] It is important to note that formulations
of iopamidol intended for intravascular use should not be administered intrathecally, as this
can lead to serious adverse reactions, including death.[13] Only specific formulations, such as
Isovue-M, are indicated for intrathecal administration.[11][13]

Quantitative Data Summary

Table 1: Physicochemical Properties of lopamidol Formulations

lopamidol 41% lopamidol 51% lopamidol 61% lopamidol 76%

Parameter

(200 mgl/mL) (250 mgl/mL) (300 mgl/mL) (370 mgl/mL)
Concentration

200 250 300 370
(mgl/mL)
Osmolality @
37°C (mOsm/kg 413 524 616 796
water)
Viscosity @ 37°C

2.0 3.0 4.7 8.8
(cP)
Sodium Content -

~0.043 Not specified ~0.043 ~0.053

(mg/mL)
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Source:[11]

Table 2: Recommended Adult Dosages for CECT

o lopamidol Recommended .
CECT Application . Maximum Dose
Formulation Dose
Head 250 mgl/mL 130 - 240 mL 240 mL
300 mgl/mL 100 - 200 mL 200 mL
Body 250 mgl/mL 130 - 240 mL 240 mL
300 mgl/mL 100 - 200 mL 200 mL

Source:[9][10][12][14] Note: The total dose for either CECT procedure should not exceed 60
grams of iodine.[9][10]

Table 3: Recommended Pediatric Dosages for CECT

CECT Application lopamidol Formulation Recommended Dose
Head & Body 250 mgl/mL 1.2 - 3.6 mL/kg
300 mgl/mL 1.0 - 3.0 mL/kg

Source:[9][10][11][12][14] Note: It should not be necessary to exceed a total dose of 30 grams
of iodine.[9][10][11]

Experimental Protocols
Protocol 1: General Clinical CECT of the Head/Body
e Patient Preparation:

o Obtain informed consent.

o Review patient history for contraindications and risk factors.[4][15]
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o Ensure the patient is well-hydrated.[4][15]

o Instruct the patient to fast for a few hours prior to the procedure to minimize the risk of
aspiration in case of an adverse reaction.[2]

o lopamidol Administration:

o Select the appropriate lopamidol concentration and calculate the dose based on the
patient's weight and the specific imaging procedure.[16]

o Visually inspect the lopamidol solution for particulate matter and discoloration before
administration.[10]

o Administer the lopamidol solution intravenously. This can be done as a rapid infusion or a
bolus injection.[9][10]

o Use a mechanical injector for controlled and consistent administration, especially for
angiography applications.[17]

e CECT Imaging:

o Imaging can typically be performed immediately after the completion of lopamidol
administration.[9][10][12][14]

o For dynamic CT imaging, a series of rapid scans (e.g., every 2-3 seconds) can be
performed within 30 to 90 seconds post-injection to capture the arterial phase of
enhancement.[18]

o Acquire images in the desired anatomical region according to the standard institutional
protocol.

e Post-Procedure Care:
o Monitor the patient for any signs of adverse reactions.
o Encourage continued hydration to facilitate the renal clearance of the contrast agent.[4]

Protocol 2: Preclinical CECT in an Orthotopic Pancreatic Tumor Mouse Model
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This protocol is adapted from a study evaluating iopamidol uptake in a mouse model.[19]
e Animal Preparation:
o Anesthetize the mouse using an appropriate anesthetic agent (e.g., isoflurane).
o Maintain the animal's body temperature throughout the procedure.
e lopamidol Administration (Two tested methods):
o Intravenous (V) Infusion:
» Administer a bolus of 200 pL of lopamidol (Isovue-370) via a tail vein catheter.
» Follow with a continuous infusion at a rate of 400 pL/hr.[19]
o Intraperitoneal (IP) Bolus:
» Administer a single bolus of 400 uL of lopamidol via an IP catheter.[19]
e CECT Imaging:
o Acquire a pre-contrast CT scan.

o For IV infusion: Begin post-contrast imaging acquisition immediately after the bolus and
continue for 25 minutes.[19]

o For IP bolus: Begin post-contrast imaging acquisition immediately after the injection and
continue for 40 minutes.[19] The highest uptake with this method was observed at 40
minutes post-injection.[19]

o Use a preclinical CT scanner with appropriate settings for small animal imaging.
o Data Analysis:

o Define regions of interest (ROIs) over the tumor and other relevant tissues on the CT
images.
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o Measure the change in Hounsfield Units (AHU) between pre- and post-contrast scans to
guantify contrast enhancement.

Visualizations

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3060642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Pre-Administration Assessment

Review Patient History
(Allergies, Renal Function, etc.)

:

Assess Risk Factors for
Adverse Reactions

l

Ensure Adequate Hydration

l

Obtain Informed Consent

Iopamidol Administration

Calculate Appropriate Dose
and Select Concentration

:

Establish Intravenous Access

l CECT Imaging

Administer lopamidol
(Bolus or Infusion)

Acquire Pre-Contrast Scan

J

Acquire Post-Contrast Scan(s)
(e.g., Arterial, Venous Phases)

Post-Procedure

Monitor for Image Interpretation
Adverse Reactions and Diagnosis

Encourage Post-Procedure Hydration

Click to download full resolution via product page

Caption: Workflow for a clinical CECT study using lopamidol.
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Caption: Potential pathways leading to adverse reactions from lopamidol.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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